Cas no 3147-14-6 (Calmagite)

• Product Name: Calmagite
• CAS No: 3147-14-6
• MF: C₁₇H₁₄N₂O₅S
• MW: 358.368463039398
• MDL: MFCD00011656
• CID: 84636
• PubChem ID: 24892461
• Update Time: 2025-04-18

Calmagite Chemical and Physical Properties

Names and Identifiers

• Calmagite
• 3-Hydroxy-4-(2-hydroxy-5-methylphenylazo)-1-naphthalenesulphonic acid
• Calmagite solution
• 3-hydroxy-4-(6-hydroxy-m-tolylazo)naphthalene-1-sulphonic acid
• 1-(1-Hydroxy-4-methyl-2-phenylazo)-2-naphthol-4-sulfonic acid metal
• Calmagite [Metal indicator for Ca, Mg etc.]
• CALMAGITE, INDICATOR GRADE
• Calmagite,indicatorgrade,pure100GR
• 1-(1-Hydroxy-4-methyl-2-phenylazo)-2-naphthol-4-sulfonic Acid
• 1-(1-Hydroxy-4-methyl-2-phenylazo)-naphthol-(2)-sulfonsaeure-(4)
• 3-hydrox
• 3-Hydroxy-4-(2-hydroxy-5-Methylphenylazo)-1-naphthalenesulfonic acid
• 3-hydroxy-4-(6-hydroxy-m-tolylazo)naphthalene-1-sulfonic acid
• 3-hydroxy-4-[(2-hydroxy-5-methyl-1-phenyl)azo]-1-naphthalenesulfonic acid
• Caimagite
• CalMagite [Metal indicator ,Mg etc.]
• CALMAGITE INDICATOR
• Calmagite, indicator grade, pure
• CalMagite, pure, indicator grade
• CalmagiteIndicatorGr
• IND
• Indicator
• 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-1-Naphthalenesulfonic acid
• SCHEMBL263650
• 3-Hydroxy-4-(2-hydroxy-5-methyl-phenylazo)-naphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-
• HY-D0801
• CS-8214
• (4Z)-4-[(2-hydroxy-5-methylphenyl)hydrazinylidene]-3-oxonaphthalene-1-sulfonic acid
• CALMAGITE [MI]
• MS-25627
• DTXSID8062866
• NS00046700
• 1-Naphthalenesulfonic acid,3-hydroxy-4-[(2-hydroxy-5-methylphenyl)azo]-
• UNII-0A3KVV9HZC
• 3-Hydroxy-4-((6-hydroxy-m-tolyl)azo)-1-naphthalenesulfonic acid
• CHEMBL122867
• VBRNLOQCBCPPHL-UHFFFAOYSA-N
• 3-hydroxy-4-[(2-hydroxy-5-methylphenyl)diazenyl]naphthalene-1-sulfonic acid
• 3-HYDROXY-4-((2-HYDROXY-5-METHYLPHENYL)AZO)-1-NAPHTHALENESULFONIC ACID
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((2-hydroxy-5-methylphenyl)azo)-
• W-202292
• AMY22381
• T70756
• 3147-14-6
• 0A3KVV9HZC
• MFCD00011656
• (E)-3-hydroxy-4-((2-hydroxy-5-methylphenyl)diazenyl)naphthalene-1-sulfonic acid
• NCI60_002511
• PD078506
• CHEMBL1980402
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-((6-hydroxy-m-tolyl)azo)-
• 3-HYDROXY-4-(2-(2-HYDROXY-5-METHYLPHENYL)DIAZENYL)-1-NAPHTHALENESULFONIC ACID
• PD078507
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-(2-hydroxy-5-methylphenyl)diazenyl)-
• 3-HYDROXY-4-((2-HYDROXY-5-METHYLPHENYL)AZO)-1-NAPHTHALENESULFONI
• NSC 299391
• AKOS040744037
• FT-0623426
• BDBM50105944
• Q4353551
• EINECS 221-563-0
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-[(6-hydroxy-m-tolyl)azo]-
• NSC299391
• AKOS015903174
• NSC-299391
• 3-Hydroxy-4-(2-hydroxy-5-methylphenylazo)naphthalene-1-sulfonic acid
• DA-71882
• 4-[2-(2-hydroxy-5-methylphenyl)hydrazin-1-ylidene]-3-oxonaphthalene-1-sulfonic acid
• 1-Naphthalenesulfonic acid, 3-hydroxy-4-(2-hydroxy-5-methylphenylazo)-

• MDL： MFCD00011656
• Inchi： 1S/C17H14N2O5S/c1-10-6-7-14(20)13(8-10)18-19-17-12-5-3-2-4-11(12)16(9-15(17)21)25(22,23)24/h2-9,20-21H,1H3,(H,22,23,24)/b19-18+
• InChI Key： VBRNLOQCBCPPHL-VHEBQXMUSA-N
• SMILES： S(C1C=C(C(=C2C=CC=CC2=1)/N=N/C1=C(C=CC(C)=C1)O)O)(=O)(=O)O
• BRN： 708596

Computed Properties

• Exact Mass: 358.06200
• Monoisotopic Mass: 358.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 116

Experimental Properties

• Color/Form: Black purple powder
• Density: 1.4800
• Melting Point: 330°C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.682
• Solubility: Solubility Soluble in water, ethanol
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 127.93000
• LogP: 5.30230
• Solubility: Soluble in water, alcohol and dilute alkali solution
• Merck: 1718
• pka: 8.1(at 25℃)
• λmax: 610nm
• PH: Red (7.1) to blue (9.1)

Calmagite Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：4°C, protect from light

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Material Chemicals Colorants and Pigments Dyes
• Material Chemicals Colorants and Pigments